Cas no 1216165-35-3 (1-(Oxan-2-yl)-1H-pyrazol-4-amine)

1-(Oxan-2-yl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with an oxane (tetrahydropyran) ring at the 1-position and an amino group at the 4-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxane moiety enhances solubility and metabolic stability, while the amino group offers a versatile handle for further functionalization. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically supplied with high purity, ensuring reliable performance in synthetic workflows.

1-(Oxan-2-yl)-1H-pyrazol-4-amine structure

1216165-35-3 structure

Product Name:1-(Oxan-2-yl)-1H-pyrazol-4-amine

CAS No:1216165-35-3

MF:C₈H₁₃N₃O

MW:167.208321332932

MDL:MFCD13188216

CID:2111462

PubChem ID:83814631

Update Time:2025-06-07

1-(Oxan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-(tetrahydro-2H-pyran-2-yl)-
- 1-(oxan-2-yl)-1H-pyrazol-4-amine
- CID 83814631
- 1-(oxan-2-yl)pyrazol-4-amine
- 1-(Oxan-2-yl)-1H-pyrazol-4-amine
- MDL： MFCD13188216
- Inchi： 1S/C8H13N3O/c9-7-5-10-11(6-7)8-3-1-2-4-12-8/h5-6,8H,1-4,9H2
- InChI Key： WFVIVFUPBWZTNO-UHFFFAOYSA-N
- SMILES： O1CCCCC1N1C=C(C=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 153
Topological Polar Surface Area: 53.1

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 355.0±32.0 °C at 760 mmHg
Flash Point: 168.5±25.1 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C
pka: 3.37±0.19(Predicted)

1-(Oxan-2-yl)-1H-pyrazol-4-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(Oxan-2-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E589268-10mg	1-(Oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3		10mg	$ 50.00	2022-06-05
TRC	E589268-50mg	1-(Oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3		50mg	$ 160.00	2022-06-05
TRC	E589268-100mg	1-(Oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3		100mg	$ 230.00	2022-06-05
Chemenu	CM435420-1g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%+	1g	$650	2023-01-03
Enamine	EN300-303401-0.05g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	0.05g	$101.0	2023-09-06
Enamine	EN300-303401-0.1g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	0.1g	$152.0	2023-09-06
Enamine	EN300-303401-0.25g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	0.25g	$216.0	2023-09-06
Enamine	EN300-303401-0.5g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	0.5g	$407.0	2023-09-06
Enamine	EN300-303401-1.0g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	1g	$0.0	2023-06-07
Enamine	EN300-303401-2.5g	1-(oxan-2-yl)-1H-pyrazol-4-amine	1216165-35-3	95%	2.5g	$1034.0	2023-09-06